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Compound of Interest

1-(4-Bromophenyl)-2,2,2-
Compound Name:
trifluoroethanol

cat. No.: B1279198

An In-depth Technical Guide to the Physicochemical Properties of 1-(4-Bromophenyl)-2,2,2-
trifluoroethanol

This guide provides a detailed overview of the melting and boiling points of the chemical
compound 1-(4-Bromophenyl)-2,2,2-trifluoroethanol, tailored for researchers, scientists, and
professionals in the field of drug development.

Core Physicochemical Data

The accurate determination of melting and boiling points is fundamental in the characterization
and quality control of chemical entities. Below is a summary of the available data for 1-(4-
Bromophenyl)-2,2,2-trifluoroethanol.

Property Value Notes
Melting Point 54-56 °C Experimental value.
Boiling Point 282.8+40.0 °C Predicted value.

Experimental Protocols for Property Determination

Accurate and reproducible experimental methods are critical for verifying the physical
properties of a compound. The following sections detail standard laboratory protocols for
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determining the melting and boiling points.

Melting Point Determination (Capillary Method)

The capillary method is a widely used and reliable technique for determining the melting point
of a solid crystalline substance.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)
Procedure:

o Sample Preparation: Ensure the sample of 1-(4-Bromophenyl)-2,2,2-trifluoroethanol is
pure and completely dry. Grind the crystalline solid into a fine powder using a mortar and
pestle.

o Loading the Capillary Tube: Pack the powdered sample into the open end of a capillary tube
to a height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard
surface to compact the sample.

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

e Heating and Observation:

o For a preliminary, rapid determination, heat the sample at a fast rate to get an approximate
melting range.
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o For an accurate measurement, allow the apparatus to cool and then heat at a slow,

controlled rate (approximately 1-2 °C per minute) as the temperature approaches the
expected melting point.

o Data Recording: Record the temperature at which the first drop of liquid appears (the
beginning of the melting range) and the temperature at which the entire sample becomes a
clear liquid (the end of the melting range).

Logical Workflow for Melting Point Determination

Sample Preparation w| Load Capillary Tube . nitial Run
(Grind to fine powder) = (2-3 mm height) Racelniiopatalis (Approximate Range) (1-2 °C/min) Melting Range

Rapid Heating er Cooling Slow Heating Observe & Record

Thiele Tube Assembly

Heats

Thiele Tube
(Mineral Oil)

Immersed in

Y

Thermometer Test Tube with Sample Inverted Capillary Tube

Click to download full resolution via product page

 To cite this document: BenchChem. [1-(4-Bromophenyl)-2,2,2-trifluoroethanol melting point
and boiling point]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279198#1-4-bromophenyl-2-2-2-trifluoroethanol-
melting-point-and-boiling-point]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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